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Compound of Interest

2'-Hydroxy-4',5'-
Compound Name:
dimethylacetophenone

Cat. No.: B128327

Operational Guide: Safe Handling of 2'-Hydroxy-
4'5'-dimethylacetophenone

As researchers and scientists at the forefront of drug development, our commitment to safety is
as critical as our pursuit of discovery. This guide provides essential, immediate safety and
logistical information for handling 2'-Hydroxy-4',5'-dimethylacetophenone. Moving beyond a
simple checklist, this document explains the causality behind each safety protocol, ensuring a
deep, actionable understanding of risk mitigation.

Hazard Profile & Risk Assessment

Before any handling, a thorough understanding of the compound's specific hazards is
mandatory. 2'-Hydroxy-4',5'-dimethylacetophenone is a white to light yellow crystalline
powder with established hazards that demand respect and careful management.[1]

Chemical Identity:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b128327?utm_src=pdf-interest
https://www.benchchem.com/product/b128327?utm_src=pdf-body
https://www.benchchem.com/product/b128327?utm_src=pdf-body
https://www.benchchem.com/product/b128327?utm_src=pdf-body
https://www.benchchem.com/product/b128327?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1443677.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Identifier

Name 2'-Hydroxy-4',5'-dimethylacetophenone
CAS Number 36436-65-4[2]

Molecular Formula C10H1202[2]

Molecular Weight 164.20 g/mol [2]

GHS Hazard Classification:

Based on data from the European Chemicals Agency (ECHA), this compound is classified as

follows[2]:

Pictogram Signal Word Hazard Class & Statement

H315: Causes skin irritation

Warnin
J (Skin Irritation, Category 2)[2]

H319: Causes serious eye
irritation (Eye Irritation,
Category 2A)[2]

H335: May cause respiratory
irritation (Specific Target Organ
Toxicity, Single Exposure;

Respiratory tract irritation)[2]

Practical Implications of Hazards:
o Skin Contact: Direct contact can lead to redness, itching, and inflammation.

o Eye Contact: The most significant immediate risk. Splashes can cause serious, potentially

painful irritation.[2]

 Inhalation: Inhaling the powder can irritate the nose, throat, and lungs, leading to coughing

and discomfort.[2]
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The Hierarchy of Controls: Your Primary Defense

Personal Protective Equipment (PPE) is the last line of defense. The American Chemical
Society (ACS) and the Occupational Safety and Health Administration (OSHA) emphasize a
"Hierarchy of Controls" to mitigate risks.[3][4]

Elimination/Substitution: While not always possible in research, consider if a less hazardous

analogue could be used.

» Engineering Controls: These are the most critical physical controls in the lab. For this
compound, the primary engineering control is a certified chemical fume hood. All weighing
and handling of the solid powder, as well as solution preparation, must be conducted within a
fume hood to control exposure to hazardous fumes and vapors.[5]

o Administrative Controls: These are procedural controls. Your laboratory's Chemical Hygiene
Plan, standard operating procedures (SOPSs), and proper training are essential.[5]

» Personal Protective Equipment (PPE): Used in conjunction with the controls above, PPE
provides the final barrier between you and the chemical hazard.

Personal Protective Equipment (PPE) Protocol

A hazard assessment is required to select the appropriate PPE for any task.[6][7][8] The
following protocol is the minimum requirement for handling 2'-Hydroxy-4',5'-
dimethylacetophenone.
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Caption: PPE Selection Workflow for 2'-Hydroxy-4',5'-dimethylacetophenone.

Eye and Face Protection

e Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are
mandatory for all laboratory activities.[6]

o Elevated Risk: When handling larger volumes of solutions where a splash hazard is present,
a face shield must be worn in addition to safety glasses or goggles.[6][9]

Hand Protection

o Glove Type: Nitrile gloves are the preferred choice for incidental contact (splash protection).
[10] They offer good resistance to a range of chemicals and visibly tear upon puncture,
providing a clear indicator of failure.[10]

¢ Glove Protocol: Always inspect gloves for rips or punctures before use.[11] If a chemical
splashes on your glove, remove it immediately, wash your hands, and don a new pair.
Remember that no single glove material protects against all chemicals.[12] For extended
contact or immersion, specialized gloves like butyl rubber may be necessary and you should
consult a glove selection chart.[13]
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Body Protection

o Lab Coat: A flame-resistant or 100% cotton lab coat, fully buttoned with sleeves down, is
required.[9] This protects your skin and clothing from accidental spills.

e Apparel: Long pants and closed-toe shoes are mandatory personal attire in any laboratory
where chemicals are handled.[6][14]

Respiratory Protection

o When all work with this compound is performed within a properly functioning chemical fume
hood, respiratory protection is not typically required.[9] A respirator would only be necessary
in the event of a large spill or a failure of engineering controls, and would require enrollment
in a formal respiratory protection program with fit testing, per OSHA standard 29 CFR
1910.134.[7]

Step-by-Step Operational Procedures

A. Donning PPE (Putting On)

Attire Check: Confirm you are wearing long pants and closed-toe shoes. Tie back long hair.
e Lab Coat: Put on your lab coat and fasten all buttons.
o Eye Protection: Don your safety glasses or goggles.

e Gloves: Wash and dry your hands thoroughly. Select the correct size nitrile gloves and
inspect them for any defects before putting them on. Ensure the cuffs of the gloves go over
the cuffs of your lab coat sleeves.

B. Doffing PPE (Taking Off) This sequence is critical to prevent self-contamination.

» Gloves: Remove gloves first. Using a gloved hand, grasp the outside of the opposite glove at
the wrist and peel it off, turning it inside out. Hold the removed glove in your gloved hand.
Slide the fingers of your ungloved hand under the wrist of the remaining glove and peel it off
from the inside, creating a "bag" for both gloves. Dispose of them immediately in the proper
waste container.[10]
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o Lab Coat: Unbutton your lab coat. Remove it by folding it inward on itself, touching only the
inside, and hang it in its designated location or place it in the appropriate laundry receptacle.

o Eye Protection: Remove your safety glasses or face shield.
e Hand Washing: Immediately wash your hands thoroughly with soap and water.[11]

Decontamination & Disposal Plan

Proper disposal is a legal and ethical requirement to protect personnel and the environment.
[15]
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Caption: Waste Segregation and Disposal Workflow.
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Spill Management

o Small Spills (in fume hood): Absorb with a chemical absorbent pad or inert material (e.qg.,
vermiculite). Gently sweep up the absorbed material, place it in a sealed, labeled hazardous
waste container, and decontaminate the area.

» Large Spills (outside fume hood): Evacuate the immediate area. Alert your supervisor and
follow your institution's emergency procedures. Do not attempt to clean it up without proper
training and equipment.

Waste Segregation & Disposal

« ldentify & Label: All hazardous waste must be properly identified.[16] Label a dedicated
waste container with "Hazardous Waste" and the full chemical name: "2'-Hydroxy-4',5'-
dimethylacetophenone".[15][17]

o Container Compatibility: Use a leak-proof container with a screw-on cap that is chemically
compatible with the waste.[17][18] Do not overfill containers; leave at least 10-20%
headspace for expansion.[15][19]

e Segregate Waste Streams:

o Solid Waste: Contaminated gloves, weigh boats, and paper towels must be collected in a
designated, labeled hazardous solid waste container.

o Liquid Waste: Unused solutions or reaction mixtures must be collected in a labeled
hazardous liquid waste container. Segregate halogenated and non-halogenated organic
waste streams as per your facility's protocol.[15]

o Empty Containers: To be disposed of as regular trash, the original product container must be
triple-rinsed with a suitable solvent (e.g., ethanol or acetone). This rinsate is considered
hazardous waste and must be collected in the appropriate liquid waste stream.[17] After
rinsing and air-drying, deface or remove the original label before disposal.[19]

Adherence to these protocols is non-negotiable for ensuring personal safety and maintaining
the integrity of our research environment. Always consult your institution's specific Chemical
Hygiene Plan and Safety Data Sheets before beginning any new procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b128327?utm_src=pdf-body
https://www.benchchem.com/product/b128327?utm_src=pdf-body
https://www.benchchem.com/product/b128327?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Sources

1. 2-HYDROXY-4',5-DIMETHYLACETOPHENONE | 36436-65-4 [chemicalbook.com]

2. 2'-Hydroxy-4',5'-dimethylacetophenone | C10H1202 | CID 118976 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. chemistry.unt.edu [chemistry.unt.edu]
4. acs.org [acs.org]
5. labequipmentdirect.com [labequipmentdirect.com]

6. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

7. clarionsafety.com [clarionsafety.com]

8. Archived | Laboratory Safety Programs | Personal Protective Equipment (PPE) | National
Institute of Justice [nij.ojp.gov]

9. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

10. ehs.sfsu.edu [ehs.sfsu.edu]

11. artsci.usu.edu [artsci.usu.edu]

12. downloads.regulations.gov [downloads.regulations.gov]

13. safety.fsu.edu [safety.fsu.edu]

14. m.youtube.com [m.youtube.com]

15. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]
16. enviroserve.com [enviroserve.com]

17. campussafety.lehigh.edu [campussafety.lehigh.edu]

18. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

19. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 2'-Hydroxy-
4' 5'-dimethylacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128327#personal-protective-equipment-for-handling-
2-hydroxy-4-5-dimethylacetophenone]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1443677.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-4_5_-dimethylacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2_-Hydroxy-4_5_-dimethylacetophenone
https://chemistry.unt.edu/images/default/files/users/owj0001/small_acs_safety_chemistry_laboratories_2017.pdf
https://www.acs.org/content/dam/acsorg/about/governance/committees/chemicalsafety/publications/acs-safety-guidelines-academic.pdf
https://labequipmentdirect.com/blogs/regulatory-and-compliance/osha-lab-safety-equipment
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.clarionsafety.com/blog/osha-ppe-standards-for-laboratories
https://nij.ojp.gov/nij-hosted-online-training-courses/laboratory-safety-programs/components-safety-program/personal-protective-equipment-ppe
https://nij.ojp.gov/nij-hosted-online-training-courses/laboratory-safety-programs/components-safety-program/personal-protective-equipment-ppe
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.sfsu.edu/sites/default/files/documents/Glove%20Selection%20Guide.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2023-0376-0015/content.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://m.youtube.com/watch?v=9o77QEeM-68
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/hazardous-waste-disposal-procedures.php
https://enviroserve.com/blog/6-steps-proper-hazardous-waste-disposal/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b128327#personal-protective-equipment-for-handling-2-hydroxy-4-5-dimethylacetophenone
https://www.benchchem.com/product/b128327#personal-protective-equipment-for-handling-2-hydroxy-4-5-dimethylacetophenone
https://www.benchchem.com/product/b128327#personal-protective-equipment-for-handling-2-hydroxy-4-5-dimethylacetophenone
https://www.benchchem.com/product/b128327#personal-protective-equipment-for-handling-2-hydroxy-4-5-dimethylacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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